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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-

alkylanilines. The information is intended to be a valuable resource for researchers and

professionals involved in chemical synthesis, drug development, and materials science, where

a thorough understanding of these properties is crucial for experimental design, process

optimization, and safety.

Core Physical Properties of N-Alkylanilines
N-alkylanilines are a class of aromatic amines where an alkyl group is substituted on the

nitrogen atom of aniline. Their physical properties are significantly influenced by the nature and

size of the N-alkyl substituent. Aromatic amines are generally high-boiling liquids or low-melting

solids with distinct odors.[1] The boiling and melting points of aromatic amines tend to increase

with their molecular mass.[2]

The following tables summarize key physical property data for a selection of N-alkylanilines,

providing a quantitative basis for comparison.

Table 1: General Properties of Selected N-Alkylanilines
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Compound
Name

IUPAC Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

N-Methylaniline N-Methylaniline 100-61-8 C₇H₉N 107.15

N-Ethylaniline N-Ethylaniline 103-69-5 C₈H₁₁N 121.18

N-Propylaniline N-Propylaniline 622-80-0 C₉H₁₃N 135.21

N-Butylaniline N-Butylaniline 1126-78-9 C₁₀H₁₅N 149.23

Table 2: Key Physical Constants of Selected N-
Alkylanilines

Compound
Name

Melting Point
(°C)

Boiling Point
(°C)

Density (g/mL
at 25°C)

Refractive
Index (n20/D)

N-Methylaniline -57[1][3][4][5]
194-196[1][3][4]

[5]
0.989[1][4][5] 1.571[1][4]

N-Ethylaniline -63[6][7][8][9]
204-205[6][7][8]

[9]
0.963[6][10] 1.553-1.555[6][8]

N-Propylaniline
-6.87 (estimate)

[11]
221.1[11] 0.952[11] 1.548[11]

N-Butylaniline -14[12] 240[12] 0.931[12] 1.533[12]

Table 3: Solubility of Selected N-Alkylanilines
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Compound Name Solubility in Water
Solubility in Organic
Solvents

N-Methylaniline
Insoluble.[3] Slightly soluble

(30 g/L).[1]

Soluble in alcohol and diethyl

ether.[1]

N-Ethylaniline Insoluble.[6][10] Miscible with alcohol.[7]

N-Propylaniline

Sparingly soluble to insoluble

is expected due to the larger

hydrophobic propyl group.

Expected to be soluble in

common organic solvents.

N-Butylaniline Insoluble.[13]
Expected to be soluble in

common organic solvents.

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standardized experimental methodologies for measuring the key

physical properties of N-alkylanilines.

Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For many N-alkylanilines, which are liquids at room temperature, this involves cooling

the substance until it solidifies.

Methodology: Capillary Method

Sample Preparation: If the N-alkylaniline is a liquid at room temperature, cool a small sample

in a test tube using an appropriate cooling bath (e.g., ice-salt or dry ice-acetone) until it

solidifies. The solid should be dry.[8]

Loading the Capillary Tube: Introduce a small amount of the finely powdered solid into a

capillary tube, which has one sealed end. Pack the sample to a height of 2-3 mm by tapping

the sealed end on a hard surface.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.whamine.com/physical-and-chemical-properties-of-aromatic-amines.html
https://www.whamine.com/physical-and-chemical-properties-of-aromatic-amines.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: Place the capillary tube into a melting point apparatus.

Heating and Observation: Heat the sample rapidly to about 15-20°C below the expected

melting point, then slow the heating rate to 1-2°C per minute.[14]

Recording the Melting Range: Record the temperature at which the first droplet of liquid is

observed and the temperature at which the entire sample has melted. This range is the

melting point.[8]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus. At least 5 mL of the N-alkylaniline

sample should be placed in the distilling flask along with a few boiling chips or a magnetic

stir bar.[6]

Heating: Gently heat the distilling flask.

Temperature Stabilization: As the liquid boils and the vapor rises, the temperature on the

thermometer will increase and then stabilize. This stable temperature is the boiling point.[15]

The thermometer bulb should be positioned so that it is enveloped in the vapor but not

touching the liquid.[6]

Recording the Boiling Point: Record the temperature at which the liquid is distilling at a

steady rate. Also, record the atmospheric pressure.[6]

Density Measurement
Density is the mass of a substance per unit volume.

Methodology: Using a Graduated Cylinder and Balance

Weigh the Empty Cylinder: Place a clean, dry graduated cylinder on a balance and tare the

balance to zero.
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Measure the Volume: Add a known volume of the N-alkylaniline to the graduated cylinder.

Weigh the Filled Cylinder: Place the graduated cylinder with the liquid on the balance and

record the mass.

Calculate Density: The density is calculated by dividing the mass of the liquid by its volume.

[12] For higher accuracy, a pycnometer or a pipette can be used to measure the volume.[3]

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology: Using an Abbe Refractometer

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index.

Sample Application: Place a few drops of the N-alkylaniline sample onto the prism of the

refractometer.[16]

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus.[16]

Reading the Value: Read the refractive index from the scale.

Temperature Correction: The refractive index is temperature-dependent, so record the

temperature at which the measurement is taken. If necessary, correct the value to a standard

temperature (usually 20°C).[17]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Determination
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Sample Preparation: Place a small, measured amount of the N-alkylaniline (e.g., 0.1 mL) into

a test tube.

Solvent Addition: Add a small, measured amount of the solvent (e.g., 1 mL) to the test tube.

Observation: Vigorously shake the test tube and observe if the N-alkylaniline dissolves

completely. If it does, it is considered soluble. If it does not, it is insoluble. If it partially

dissolves, it is sparingly soluble.[9]

Testing in Different Solvents: Repeat this procedure with a variety of solvents (e.g., water,

ethanol, diethyl ether, dilute acid, and dilute base) to determine the solubility profile of the

compound.[13]

Visualizing Experimental Workflow and Structure-
Property Relationships
To aid in the understanding of the experimental process and the relationships between the

chemical structure of N-alkylanilines and their physical properties, the following diagrams are

provided.

Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of an N-alkylaniline.
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Caption: Workflow for the determination of physical properties of N-alkylanilines.

Structure-Property Relationships in N-Alkylanilines
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This diagram illustrates the influence of the N-alkyl chain length on the key physical properties

of N-alkylanilines.
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Caption: Influence of N-alkyl chain length on physical properties of N-alkylanilines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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